N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C25H23N3O5/c1-16-7-6-8-17(13-16)24-27-25(33-28-24)19-9-4-5-10-21(19)32-15-23(29)26-20-14-18(30-2)11-12-22(20)31-3/h4-14H,15H2,1-3H3,(H,26,29)
• InChI Key: JANBOWZTDOEGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as DMPOA, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DMPOA is a synthetic compound that is structurally similar to other drugs that have been used in the treatment of various medical conditions. In

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This means that it can bind to the receptor and activate it to a certain extent, but not fully. This compound has also been found to have an affinity for other receptors in the brain, such as the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase the release of certain neurotransmitters, such as dopamine and serotonin, in the brain. It has also been found to modulate the activity of certain ion channels and transporters in the brain. These effects may contribute to its potential therapeutic applications in the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is that it is a synthetic compound, which means that it can be easily synthesized in the lab. This makes it a useful tool for medical researchers who are studying the effects of various drugs on the brain. However, one of the limitations of this compound is that it has not yet been extensively studied in humans, and its safety and efficacy have not been established.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of interest is its potential therapeutic applications in the treatment of psychiatric disorders, such as depression and schizophrenia. Another area of interest is its potential use as a tool for studying the effects of various drugs on the brain. Further research is needed to establish the safety and efficacy of this compound in humans, and to fully understand its mechanism of action and biochemical and physiological effects.
Conclusion:
In conclusion, this compound is a novel chemical compound that has potential applications in medical research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various medical conditions, and to establish its safety and efficacy in humans.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is synthesized through a series of chemical reactions that involve the use of various reagents and catalysts. The synthesis of this compound involves the condensation of 2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenol with 2,5-dimethoxybenzoyl chloride in the presence of a base. The resulting product is then treated with N-(2-chloroethyl)acetamide in the presence of a catalyst to yield this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have potential applications in medical research, particularly in the field of neuroscience. This compound has been found to have an affinity for certain receptors in the brain, such as the serotonin receptor 5-HT2A. This receptor is involved in the regulation of mood, cognition, and perception, and has been implicated in various psychiatric disorders, such as depression and schizophrenia.